Cas no 79-87-8 (2-chloro-N-ethyl-5-nitro-N-phenylbenzenesulfonamide)
79-87-8 structure
Product Name:2-chloro-N-ethyl-5-nitro-N-phenylbenzenesulfonamide
CAS No:79-87-8
MF:C14H13ClN2O4S
MW:340.782021284103
CID:984922
PubChem ID:225706
Update Time:2025-04-20
2-chloro-N-ethyl-5-nitro-N-phenylbenzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-N-ethyl-5-nitro-N-phenylbenzenesulfonamide
- N-Ethyl-2-chloro-5-nitrobenzenesulfoanilide
- NSC15371
- 2-Chloro-N-ethyl-5-nitro-N-phenylbenzene-1-sulfonamide
- Benzenesulfonanilide, 2-chloro-N-ethyl-5-nitro-
- NSC-15371
- 79-87-8
- DTXSID801000182
- Benzenesulfonamide, 2-chloro-N-ethyl-5-nitro-N-phenyl-
- LZQPFRQJBCMKTR-UHFFFAOYSA-N
-
- Inchi: 1S/C14H13ClN2O4S/c1-2-16(11-6-4-3-5-7-11)22(20,21)14-10-12(17(18)19)8-9-13(14)15/h3-10H,2H2,1H3
- InChI Key: LZQPFRQJBCMKTR-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=C1S(N(C1C=CC=CC=1)CC)(=O)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 340.0284558g/mol
- Monoisotopic Mass: 340.0284558g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 482
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 91.6Ų
2-chloro-N-ethyl-5-nitro-N-phenylbenzenesulfonamide Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
79-87-8 (2-chloro-N-ethyl-5-nitro-N-phenylbenzenesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent